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Compound of Interest

Compound Name: IV-361

Cat. No.: B8210087

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, and logistical information for the handling
of IV-361, a potent and selective CDK?7 inhibitor. Given that a specific Safety Data Sheet (SDS)
for IV-361 is not publicly available, the following guidance is based on best practices for
handling potent, research-grade kinase inhibitors and should be adapted to your specific
laboratory conditions and institutional safety protocols. Always treat unknown compounds as
potentially hazardous.

Quantitative Data Summary

The following table summarizes essential quantitative information for handling IV-361. Since
specific toxicological data like Occupational Exposure Limits (OELS) are not available, a
conservative approach is recommended.
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Parameter

Value/lRecommendation

Source/Rationale

Compound Name

IV-361

Internal Designator

CAS Number 2055741-39-2 Chemical Abstracts Service
Molecular Formula C23H32FNs02Si Scientific Literature
Molecular Weight 457.62 g/mol Scientific Literature

Occupational Exposure Limit
(OEL)

Not Established. Assume
potent compound status and

handle with high containment.

Precautionary Principle

Recommended Storage

Powder: -20°C for up to 3
years. In solvent: -80°C for up

to 6 months.

Supplier Recommendations

Solubility

Soluble in DMSO.

Supplier Information

Waste Category

Hazardous Chemical Waste

EPA/RCRA Guidelines

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling IV-361 to prevent inhalation,
ingestion, and skin contact.
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Activity Required Personal Protective Equipment

Respirator: NIOSH-approved N95 or higher-
rated respirator.Gloves: Double-gloving with
nitrile gloves.Eye Protection: Chemical splash

Weighing and Aligquoting (Solid Form) goggles.Lab Coat: Disposable or dedicated non-
absorbent lab coat.Ventilation: Certified
chemical fume hood or powder containment
hood.

Gloves: Double-gloving with nitrile gloves.Eye
] ) ) Protection: Chemical splash goggles or face
Solution Preparation and Handling )
shield.Lab Coat: Standard laboratory

coat.Ventilation: Chemical fume hood.

Gloves: Nitrile gloves.Eye Protection: Safety
In Vitro / In Vivo Experiments glasses with side shields.Lab Coat: Standard

laboratory coat.

Experimental Protocols: Step-by-Step Handling and
Disposal

3.1. Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any damage or leaks within a fume
hood.

 Verify: Confirm that the compound name, CAS number, and quantity match the order.
e Log: Record the compound in your chemical inventory system.

o Store: Store the compound at the recommended temperature (-20°C for solid, -80°C for
solutions) in a designated, labeled, and secure location.

3.2. Stock Solution Preparation (Example: 10 mM DMSO Stock)

e Pre-calculation: Determine the required mass of IV-361 and volume of DMSO. For 1 ml of a
10 mM solution, you will need 4.576 mg of IV-361.
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e PPE: Don all required PPE for handling solid compounds.

e Weighing: In a chemical fume hood or powder containment hood, carefully weigh the desired
amount of IV-361 into a tared vial.

e Solubilization: Add the calculated volume of anhydrous DMSO to the vial.
e Mixing: Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

o Labeling: Clearly label the vial with the compound name, concentration, solvent, date, and
your initials.

o Storage: Store the stock solution at -80°C.
3.3. Disposal Plan

Proper disposal of IV-361 and all contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

e Solid Waste:

o Collect all disposable items that have come into contact with IV-361 (e.g., pipette tips,
tubes, gloves, weighing paper) in a dedicated, sealed, and clearly labeled hazardous
waste container.

o Label the container as "Hazardous Waste: IV-361 (CDK7 Inhibitor)".
e Liquid Waste:

o Collect all unused solutions and contaminated media in a labeled, leak-proof hazardous
waste container.

o Do not pour any liquid waste containing IV-361 down the drain.

o Segregate waste streams as required by your institution (e.g., halogenated vs. non-
halogenated solvents).

e Decontamination:
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o Wipe down all work surfaces (fume hood, benchtop) with an appropriate deactivating
solution (if known) or a strong detergent, followed by 70% ethanol.

o Decontaminate all non-disposable equipment (e.g., spatulas, glassware) by soaking in a
suitable cleaning solution before standard washing procedures.

o Waste Pickup:

o Arrange for the disposal of all hazardous waste through your institution's Environmental
Health and Safety (EHS) department.

Mandatory Visualizations

4.1. CDK?7 Signaling Pathway
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Caption: Simplified signaling pathway of CDK7 and its inhibition by IV-361.

4.2. Experimental Workflow for Handling 1V-361
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Caption: Step-by-step workflow for the safe handling and disposal of IV-361.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 1V-
361]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8210087#personal-protective-equipment-for-
handling-iv-361]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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